N-(4-chloro-2-methylphenyl)-5-[5-(pyrrolidin-1-ylcarbonyl)-1,3,4-oxadiazol-2-yl]-1H-pyrrole-3-sulfonamide

• IUPAC Name: 3-[4-(2-chlorophenyl)piperazin-1-yl]sulfonyl-1-methyl-N-[(2-methylphenyl)methyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C23H26ClN5O3S/c1-17-7-3-4-8-18(17)15-25-22(30)19-16-27(2)26-23(19)33(31,32)29-13-11-28(12-14-29)21-10-6-5-9-20(21)24/h3-10,16H,11-15H2,1-2H3,(H,25,30)
• InChI Key: VGQCWFORRUTBIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNC(=O)C2=CN(N=C2S(=O)(=O)N3CCN(CC3)C4=CC=CC=C4Cl)C
• Molecular Formula: C23H26ClN5O3S
• Molecular Weight: 488.0 g/mol

Description

N-(4-chloro-2-methylphenyl)-5-[5-(pyrrolidin-1-ylcarbonyl)-1,3,4-oxadiazol-2-yl]-1H-pyrrole-3-sulfonamide is a useful research compound. Its molecular formula is C23H26ClN5O3S and its molecular weight is 488. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Modified Heterocycles

Research in organic chemistry often explores the synthesis of novel heterocyclic compounds due to their potential biological activities. Compounds like "N-(4-chloro-2-methylphenyl)-5-[5-(pyrrolidin-1-ylcarbonyl)-1,3,4-oxadiazol-2-yl]-1H-pyrrole-3-sulfonamide" can be synthesized through reactions involving various starting materials, such as oxadiazoles, which have been studied for their potential in creating new drugs with anti-inflammatory and anticancer properties (Tyrkov, 2006; Gangapuram & Redda, 2009).

Potential Biological Activities

The structural features of this compound suggest potential for diverse biological activities. Previous studies on similar compounds have highlighted their roles in antimicrobial, antitubercular, and anticancer applications. For instance, benzene sulfonamide derivatives have been investigated for their antimicrobial and antitubercular activities, showing promise against various bacterial strains and Mycobacterium tuberculosis (Shingare et al., 2022). Similarly, 1,3,4-oxadiazole-containing compounds have been noted for their anticancer potential (Redda & Gangapuram, 2007).

Chemical Properties and Applications

Compounds featuring sulfonamide groups are also of interest in chemistry due to their ability to form stable structures and interact with various biological targets. Studies on sulfonamides and their derivatives have explored their use in creating new materials with unique properties, such as inhibitors for corrosion in industrial applications or as components in polymeric materials with enhanced thermal stability (Sappani & Karthikeyan, 2014; Mansoori et al., 2012).